8-Bromo-3,6-dichloroimidazo[1,2-b]pyridazine

• IUPAC Name: 8-bromo-3,6-dichloroimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C6H2BrCl2N3/c7-3-1-4(8)11-12-5(9)2-10-6(3)12/h1-2H
• InChI Key: PPWVVNSWZDAZFX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC=C(N2N=C1Cl)Cl)Br
• Molecular Formula: C6H2BrCl2N3
• Molecular Weight: 266.91 g/mol

Description

8-Bromo-3,6-dichloroimidazo[1,2-b]pyridazine is an organic compound with the molecular formula C6H3BrClN3. It is a heterocyclic compound that contains both bromine and chlorine atoms, making it a valuable intermediate in various chemical syntheses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Bromo-3,6-dichloroimidazo[1,2-b]pyridazine typically involves the reaction of imidazo[1,2-b]pyridazine with bromine and chlorine reagents. The reaction conditions often include the use of organic solvents and catalysts to facilitate the halogenation process .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale halogenation reactions under controlled conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

8-Bromo-3,6-dichloroimidazo[1,2-b]pyridazine undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include nucleophiles such as amines and thiols for substitution reactions, and oxidizing or reducing agents for redox reactions. Typical reaction conditions involve the use of organic solvents, controlled temperatures, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted imidazo[1,2-b]pyridazine derivatives, while oxidation or reduction reactions can produce different oxidation states of the compound .

Scientific Research Applications

8-Bromo-3,6-dichloroimidazo[1,2-b]pyridazine has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug discovery.

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 8-Bromo-3,6-dichloroimidazo[1,2-b]pyridazine involves its interaction with specific molecular targets and pathways. The bromine and chlorine atoms in the compound can form covalent bonds with nucleophilic sites in biological molecules, leading to various biochemical effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-Bromo-6-chloroimidazo[1,2-b]pyridazine
• 8-Bromo-6-chloroimidazo[1,2-a]pyridine
• 8-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine

Uniqueness

8-Bromo-3,6-dichloroimidazo[1,2-b]pyridazine is unique due to the presence of both bromine and chlorine atoms at specific positions on the imidazo[1,2-b]pyridazine ring. This unique substitution pattern imparts distinct chemical and biological properties to the compound, making it valuable for various research and industrial applications .